Cas no 19350-74-4 (4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide)

• Product Name: 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide
• CAS No: 19350-74-4
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• MDL: MFCD00557702
• CID: 2920705
• PubChem ID: 9783707
• Update Time: 2025-11-02

4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[(E)-naphthalen-2-ylmethylideneamino]benzenesulfonamide
• 4-methyl-N'-[(E)-2-naphthylmethylidene]benzenesulfonohydrazide
• N'-NAphthalen-2-yl-methylene-N'-4-methylphenylsulfonylhydrazine
• 19350-74-4
• 4-methyl-N'-[(E)-(naphthalen-2-yl)methylidene]benzene-1-sulfonohydrazide
• AKOS037646857
• 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide
• AS-71250

• MDL： MFCD00557702
• Inchi： 1S/C18H16N2O2S/c1-14-6-10-18(11-7-14)23(21,22)20-19-13-15-8-9-16-4-2-3-5-17(16)12-15/h2-13,20H,1H3/b19-13+
• InChI Key： UATKKUXPHAFHLV-CPNJWEJPSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C1=CC=C2C=CC=CC2=C1)(=O)=O

Computed Properties

• Exact Mass: 324.09324893g/mol
• Monoisotopic Mass: 324.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide

4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide (CAS 19350-74-4): A Comprehensive Technical Overview

The chemical compound 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide (CAS 19350-74-4) represents an important class of sulfonohydrazide derivatives with significant potential in various industrial applications. This naphthalene-based compound has attracted considerable attention in recent years due to its unique molecular structure and functional properties.

Structurally, 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide combines a methyl-substituted benzenesulfonohydrazide moiety with a naphthalene-2-ylmethylene group, creating a molecule with interesting electronic and steric characteristics. The presence of both aromatic systems and hydrazide functionality makes this compound particularly valuable for researchers exploring new materials and chemical processes.

Recent scientific literature highlights the growing interest in sulfonohydrazide chemistry, with particular focus on applications in advanced material synthesis and specialty chemicals. The compound's thermal stability and molecular architecture make it suitable for various high-performance applications that are currently trending in materials science research.

One of the most searched questions regarding 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide relates to its synthesis methods. The compound is typically prepared through condensation reactions between 4-methylbenzenesulfonohydrazide and 2-naphthaldehyde, with careful control of reaction conditions to ensure high yield and purity. Researchers often inquire about optimization techniques for this synthesis, reflecting the compound's importance in synthetic chemistry.

The physical properties of CAS 19350-74-4 have been extensively studied. It generally appears as a crystalline solid with specific solubility characteristics in various organic solvents. These properties are crucial for its handling and application in different industrial processes, particularly in the development of functional materials and specialty additives.

In terms of chemical applications, 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide has shown promise in several cutting-edge areas. Current research explores its potential as a building block for more complex molecular architectures, particularly in the design of organic electronic materials and photoactive compounds. These applications align with today's focus on sustainable and efficient material solutions.

The safety profile of 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide is another frequently searched topic. While comprehensive toxicological data continues to be developed, standard laboratory precautions for handling organic compounds should be observed. Researchers often look for information about proper storage conditions and handling procedures for this specific chemical.

Market analysis indicates growing demand for specialized sulfonohydrazide derivatives like CAS 19350-74-4, particularly in regions with strong pharmaceutical and advanced materials industries. The compound's unique characteristics position it well for future applications in emerging technologies, making it a subject of ongoing commercial interest.

From a research perspective, 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide offers numerous opportunities for investigation. Current studies focus on its potential as a ligand in coordination chemistry, its photophysical properties, and its behavior in various catalytic systems. These research directions reflect broader scientific trends toward functional molecular design.

Quality control aspects of 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide production are frequently discussed in technical forums. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity, ensuring it meets the stringent requirements of advanced applications.

The environmental considerations surrounding sulfonohydrazide compounds have gained attention in recent years. While CAS 19350-74-4 is not classified as environmentally hazardous under current regulations, proper waste management practices should be followed, reflecting the chemical industry's increasing focus on sustainability.

Future prospects for 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide appear promising, with potential applications in advanced material science, pharmaceutical intermediates, and specialty chemical formulations. As research continues to uncover new properties and applications for this compound, its commercial and scientific importance is likely to grow significantly.

For researchers and industry professionals seeking detailed technical information about 4-methyl-N-(naphthalene-2-ylmethylene)benzenesulfonohydrazide, comprehensive data sheets and research papers provide essential specifications regarding its physical-chemical properties, spectral characteristics, and handling recommendations. These resources are invaluable for proper utilization of this specialized chemical compound.